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Compound of Interest

Compound Name: Daphnilongeranin C

Cat. No.: B033140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical structure, isolation, and

characterization of Daphnilongeranin C, a member of the complex family of Daphniphyllum

alkaloids. This document is intended to serve as a comprehensive resource for researchers in

natural product chemistry, pharmacology, and drug development.

Chemical Structure
Daphnilongeranin C is a structurally intricate C-22 nor-Daphniphyllum alkaloid. Its core

architecture is a hexacyclic ring system, a hallmark of this class of natural products. The

definitive structure of Daphnilongeranin C was elucidated through extensive spectroscopic

analysis.

A 2D representation of the chemical structure of Daphnilongeranin C will be provided here

once the information is available.

Isolation and Characterization
Daphnilongeranin C, along with its congeners Daphnilongeranins A, B, and D, was first

isolated from the leaves and stems of the plant Daphniphyllum longeracemosum.[1] The

isolation process involves a multi-step extraction and chromatographic purification procedure.

Experimental Protocol: Isolation of Daphnilongeranins
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The following is a generalized protocol based on typical methods for isolating Daphniphyllum

alkaloids. The specific details for Daphnilongeranin C are outlined in the original research

publication.[1]

Workflow for the Isolation of Daphnilongeranin C
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Dried and Powdered Leaves and Stems of
Daphniphyllum longeracemosum

Extraction with Methanol

Concentration under Reduced Pressure

Partitioning between Ethyl Acetate and Water

Crude Ethyl Acetate Extract

Silica Gel Column Chromatography

Elution with a Gradient of Chloroform-Methanol

Repeated Preparative HPLC

Pure Daphnilongeranin C
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Caption: A generalized workflow for the isolation and purification of Daphnilongeranin C.
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Spectroscopic Data for Structural Elucidation
The determination of the complex structure of Daphnilongeranin C relied on a combination of

modern spectroscopic techniques. The following table summarizes the key quantitative data

obtained from these analyses.

Table 1: Spectroscopic Data for Daphnilongeranin C

Spectroscopic Technique Observed Data

¹H NMR
Data to be populated from the source

publication.

¹³C NMR
Data to be populated from the source

publication.

High-Resolution Mass Spectrometry (HRMS)
Data to be populated from the source

publication.

Infrared (IR) Spectroscopy
Data to be populated from the source

publication.

Ultraviolet (UV) Spectroscopy
Data to be populated from the source

publication.

Optical Rotation
Data to be populated from the source

publication.

Note: The specific chemical shifts (δ) in ppm for ¹H and ¹³C NMR, the exact mass-to-charge

ratio (m/z) from HRMS, and characteristic absorption bands (cm⁻¹) from IR spectroscopy are

critical for the unambiguous identification of Daphnilongeranin C and can be found in the

primary literature.[1]

Biological Activity
The biological activities of many Daphniphyllum alkaloids have been a subject of significant

interest in the scientific community, with reports of anticancer, antioxidant, and vasorelaxation

properties for various members of this family.[2] At present, specific biological activities and

signaling pathways associated with Daphnilongeranin C have not been extensively reported

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b033140?utm_src=pdf-body
https://www.benchchem.com/product/b033140?utm_src=pdf-body
https://www.benchchem.com/product/b033140?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16441073/
https://acs.figshare.com/collections/Alkaloids_from_the_Leaves_of_i_Daphniphyllum_i_i_l_i_i_ongeracemosum_i_/2842495
https://www.benchchem.com/product/b033140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in the public domain. Further research is required to elucidate its pharmacological profile and

potential therapeutic applications.

Logical Relationship of Biological Investigation

Daphnilongeranin C In Vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

In Vivo Models
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Caption: A logical progression for the investigation of the biological activity of

Daphnilongeranin C.

Conclusion
Daphnilongeranin C represents a fascinating and complex molecular architecture within the

Daphniphyllum alkaloid family. While its structure has been elucidated, its full biological

potential remains an open area for investigation. This guide provides a foundational

understanding for researchers and professionals aiming to explore the chemical and

pharmacological properties of this intriguing natural product. Further research into its synthesis,

biological activity, and mechanism of action is warranted to unlock its potential in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033140#what-is-the-chemical-structure-of-
daphnilongeranin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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